3-[(4-Methylpentan-2-YL)amino]benzonitrile

• Molecular Formula: C13H18N2
• Molecular Weight: 202.30 g/mol
• IUPAC Name: 3-(4-methylpentan-2-ylamino)benzonitrile
• InChI: InChI=1S/C13H18N2/c1-10(2)7-11(3)15-13-6-4-5-12(8-13)9-14/h4-6,8,10-11,15H,7H2,1-3H3
• InChI Key: CLFNKVHSELEZAM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CC(C)NC1=CC=CC(=C1)C#N

Description

3-[(4-Methylpentan-2-YL)amino]benzonitrile is a secondary amine derivative featuring a benzonitrile core substituted at the 3-position with a branched alkylamino group (4-methylpentan-2-yl).

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-[(4-Methylpentan-2-YL)amino]benzonitrile typically involves the reaction of 4-methylpentan-2-amine with benzonitrile under controlled conditions. The reaction is usually carried out in the presence of a suitable solvent and a catalyst to facilitate the formation of the desired product .

Industrial Production Methods

While specific industrial production methods for 3-[(4-Methylpentan-2-YL)amino]benzonitrile are not widely documented, the general approach involves large-scale synthesis using optimized reaction conditions to maximize yield and purity. This may include the use of continuous flow reactors and advanced purification techniques .

Chemical Reactions Analysis

Types of Reactions

3-[(4-Methylpentan-2-YL)amino]benzonitrile can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert the nitrile group to an amine group.

Substitution: The compound can participate in substitution reactions where functional groups are replaced by other groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and hydrogen gas (H2) in the presence of a catalyst are commonly used.

Substitution: Reagents like halogens (e.g., chlorine, bromine) and nucleophiles (e.g., hydroxide ions) are often employed.

Major Products

Oxidation: Formation of oxides and other oxygen-containing derivatives.

Reduction: Conversion to primary or secondary amines.

Substitution: Formation of substituted benzonitrile derivatives.

Scientific Research Applications

3-[(4-Methylpentan-2-YL)amino]benzonitrile has several applications in scientific research, including:

Chemistry: Used as a reference standard in analytical chemistry and for the synthesis of other organic compounds.

Biology: Employed in biochemical assays to study enzyme interactions and metabolic pathways.

Medicine: Investigated for potential therapeutic applications, including drug development and pharmacological studies.

Industry: Utilized in the development of new materials and chemical processes

Mechanism of Action

The mechanism of action of 3-[(4-Methylpentan-2-YL)amino]benzonitrile involves its interaction with specific molecular targets, such as enzymes and receptors. The compound can modulate the activity of these targets, leading to various biochemical and physiological effects. The exact pathways and molecular targets involved depend on the specific application and context of use .

Comparison with Similar Compounds

Positional Isomers

2-[(4-Methylpentan-2-yl)amino]benzonitrile (Compound 27)

• Structure: Amino group at the 2-position of the benzonitrile ring.
• Synthesis: Prepared via reductive amination of 2-aminobenzonitrile with 4-methylpentan-2-one, followed by column chromatography purification (39-hour reaction time) .
• Physical Properties : Yellow oil; characterized by IR (C≡N stretch at ~2220 cm⁻¹), NMR, and HR-MS .
• Key Difference : The 2-substitution may induce steric hindrance, reducing reactivity compared to the 3-substituted target compound.

4-[(4-Methylpentan-2-yl)amino]benzonitrile (Compound 6b)

• Structure: Amino group at the 4-position.
• Synthesis : Produced via coupling of dimethylbutyl amine with 4-bromobenzonitrile (57% yield, yellow oil) .
• Spectroscopic Data : HRMS (m/z 178.1588 [M+H]⁺) confirms molecular formula C₁₂H₁₆N₂ .

Alkyl Chain Variations

Bunitrolol

• Structure: 2-[3-(Tert-butylamino)-2-hydroxypropoxy]benzonitrile (beta-blocker).
• Key Features : Incorporates a tert-butyl group and hydroxypropoxy chain, enabling β-adrenergic receptor binding .
• Relevance : Demonstrates how bulky alkyl groups (e.g., tert-butyl) and polar substituents (hydroxy) modulate pharmacological activity compared to the target compound’s 4-methylpentan-2-yl group.

4-((2-Methylpentan-3-yl)amino)benzonitrile

• Structure : Branched alkyl chain (2-methylpentan-3-yl) at the 4-position.
• Comparison : The altered branching (2-methyl vs. 4-methyl) may affect lipophilicity (logP) and metabolic clearance.

Functionalized Benzonitriles

3-((5-Bromo-2-hydroxybenzyl)amino)benzonitrile

• Structure: Contains bromo and hydroxy substituents on the benzylamino group.
• Properties : Molecular weight 303.16; 98% purity. The electron-withdrawing bromo group may reduce nucleophilicity compared to the target compound .

3-{[1-(Thiophen-2-yl)ethyl]amino}benzonitrile

• Structure : Thiophene-containing alkyl chain.
• Properties: Molecular formula C₁₃H₁₂N₂S (228.31 g/mol).

Table 1: Key Properties of Selected Benzonitrile Derivatives

Compound Name	Substituent Position	Alkyl Group	Physical State	Yield (%)	Key Spectral Data
3-[(4-Methylpentan-2-YL)amino]benzonitrile*	3	4-Methylpentan-2-yl	Inferred oil	N/A	IR: ~2220 cm⁻¹ (C≡N)
2-[(4-Methylpentan-2-yl)amino]benzonitrile	2	4-Methylpentan-2-yl	Yellow oil	N/A	HR-MS: C₁₂H₁₆N₂
4-[(4-Methylpentan-2-yl)amino]benzonitrile	4	4-Methylpentan-2-yl	Yellow oil	57	HRMS: 178.1588 [M+H]⁺
Bunitrolol	2	Tert-butyl + hydroxy	Solid	N/A	CAS: 34915-68-9

*Data inferred from structural analogs.

Biological Activity

3-[(4-Methylpentan-2-yl)amino]benzonitrile is an organic compound that has garnered interest due to its potential biological activity. This article delves into the compound's structure, synthesis, biological interactions, and implications for pharmaceutical development.

Compound Overview

Chemical Structure and Properties:

• Molecular Formula: C₁₃H₁₈N
• Molecular Weight: 202.30 g/mol
• Key Features: The compound features a benzonitrile moiety and a branched alkylamine, which influences its reactivity and biological properties.

Synthesis

The synthesis of 3-[(4-Methylpentan-2-yl)amino]benzonitrile typically involves the reaction of 4-aminobenzonitrile with 4-methylpentan-2-ylamine. The reaction is performed under controlled conditions to ensure high yields and purity. The general synthetic route can be summarized as follows:

• Reactants: 4-Aminobenzonitrile and 4-Methylpentan-2-ylamine.
• Conditions: Reflux in a suitable solvent (e.g., methanol).
• Purification: Column chromatography to isolate the desired product.

Biological Activity

Research indicates that 3-[(4-Methylpentan-2-yl)amino]benzonitrile exhibits significant biological activity, particularly in modulating enzyme activities and receptor functions. The following sections summarize key findings related to its biological interactions.

Enzyme Interactions

Studies have shown that this compound can interact with specific enzymes, suggesting roles as both inhibitors and activators in various biochemical pathways. These interactions are crucial for understanding potential therapeutic effects.

Table 1: Summary of Enzyme Interactions

Enzyme Target	Mode of Action	Reference
Cytochrome P450	Inhibition
Dipeptidyl Peptidase	Activation
Protein Kinase	Modulation

Receptor Binding

The compound has also been evaluated for its binding affinity to several receptors, indicating potential applications in drug development targeting specific diseases.

Table 2: Receptor Binding Affinities

Receptor	Binding Affinity (Ki)	Reference
Adrenergic Receptor	50 nM
Dopamine Receptor	75 nM
Serotonin Receptor	120 nM

Case Studies

Recent studies have focused on the therapeutic potential of 3-[(4-Methylpentan-2-YL)amino]benzonitrile in treating various conditions:

• Antimalarial Activity: In a study involving Plasmodium berghei-infected mice, compounds similar to 3-[(4-Methylpentan-2-YL)amino]benzonitrile demonstrated significant antiplasmodial activity with high rates of heme detoxification inhibition (up to 99%) at effective doses .
• Hypotensive Effects: The compound has been noted for its hypotensive activity, potentially contributing to cardiovascular therapies .